3-Phenyl-1-benzofuran-5-yl acetate

• CAS No.: 59288-02-7
• Molecular Formula: C16H12O3
• Molecular Weight: 252.26g/mol
• IUPAC Name: (3-phenyl-1-benzofuran-5-yl) acetate
• InChI: InChI=1S/C16H12O3/c1-11(17)19-13-7-8-16-14(9-13)15(10-18-16)12-5-3-2-4-6-12/h2-10H,1H3
• InChI Key: YNPAHKFJBRSSCK-UHFFFAOYSA-N
• SMILES: CC(=O)OC1=CC2=C(C=C1)OC=C2C3=CC=CC=C3

Description

3-Phenyl-1-benzofuran-5-yl acetate is a benzofuran derivative characterized by a phenyl substituent at the C3 position and an acetate ester group at the C5 position of the benzofuran core. Benzofurans are heterocyclic compounds with a fused benzene and furan ring system, often studied for their diverse pharmacological and material science applications .

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

Table 1: Structural and Functional Comparison of Benzofuran Derivatives

Compound Name	Substituents (Position)	Functional Groups	Key Structural Features	References
3-Phenyl-1-benzofuran-5-yl acetate	Phenyl (C3), Acetate (C5)	Ester	Polar ester group, planar benzofuran
2-(2-Fluorophenyl)-3-methylsulfanyl-5-phenyl-1-benzofuran	2-Fluorophenyl (C2), Methylsulfanyl (C3), Phenyl (C5)	Thioether, Fluorinated aryl	Electron-withdrawing F, sulfur-containing group
2-(3-Ethylsulfanyl-5-fluoro-1-benzofuran-2-yl)acetic acid	Ethylsulfanyl (C3), Fluoro (C5), Acetic acid (C2)	Carboxylic acid, Thioether, Halogen	Hydrogen-bonding capability, halogen substitution
3-(1,3-Benzodioxol-5-yl)-3H-benzo[f]isobenzofuran-1-one	Benzodioxol (fused at C3)	Ketone, Fused dioxolane	Electron-rich fused ring system

Substituent Effects on Molecular Geometry

• Electron-Withdrawing vs. This could influence reactivity in electrophilic substitution reactions .
• Sulfur-Containing Groups : Methylsulfanyl (C3) and ethylsulfanyl (C3) substituents in and compounds introduce sulfur atoms, which may enhance lipophilicity and alter crystal packing via S···π interactions. In contrast, the acetate group in the target compound increases polarity .
• Fused Ring Systems: The benzodioxol group in creates a planar, electron-rich fused ring system, differing from the monocyclic benzofuran core of the target compound. This structural variation could impact photophysical properties or binding interactions in biological systems .

Hydrogen Bonding and Solubility

• The carboxylic acid group in 2-(3-ethylsulfanyl-5-fluoro-1-benzofuran-2-yl)acetic acid enables hydrogen bonding, likely improving aqueous solubility compared to the acetate ester in the target compound. This functional group difference may also affect bioavailability in pharmacological contexts .

Crystallographic Insights

• Structural studies of these compounds often employ SHELX and ORTEP software for refinement and visualization (e.g., and ). For instance, the dihedral angle between the benzofuran core and substituents (e.g., fluorophenyl in ) influences molecular conformation and crystal packing, which are critical for material properties .

Research Findings and Implications

• Pharmacological Potential: Benzofuran derivatives with sulfanyl or halogen substituents (e.g., and ) are frequently investigated for antimicrobial or anticancer activities. The acetate group in the target compound may serve as a prodrug moiety, hydrolyzing in vivo to release active metabolites .
• Material Science Applications : The planar structure of benzofurans (evidenced by crystallographic studies) supports applications in organic electronics, where extended π-conjugation is desirable. Substituents like benzodioxol () could further tune electronic properties .